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Introduction
Tris-acetate-based buffers, such as Tris-acetate-EDTA (TAE), are fundamental reagents in

molecular biology, particularly for nucleic acid electrophoresis.[1][2][3] The reliability and

reproducibility of experimental results are directly linked to the quality of the reagents used.

Improper storage of these buffer solutions can lead to a host of issues, including pH shifts,

microbial contamination, and precipitation, ultimately compromising your experiments. This

guide provides a comprehensive overview of best practices for storing Tris-acetate buffer

solutions, troubleshooting common problems, and ensuring the integrity of your research.

Frequently Asked Questions (FAQs)
Q1: What is the optimal temperature for storing Tris-
acetate buffer solutions?
The storage temperature depends on the concentration of the buffer.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1255382#bc-rfq
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/449/236/sre0033pis.pdf
https://www.bostonbioproducts.com/products/tris-acetate-buffer-0-2-m-ph-7-8-bb-2412
https://www.medicago.se/tris-acetate-edta-tae-buffer-50x-ph-83
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255382?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Concentrated Stock Solutions (e.g., 50x TAE): These should be stored at room temperature.

[1][4] Refrigeration or exposure to cold temperatures can cause the components, particularly

the EDTA and Tris-acetate, to precipitate out of the solution.[5] If precipitation occurs, the

buffer is no longer homogenous, and its performance will be compromised.

Working Solutions (e.g., 1x TAE): Diluted, ready-to-use solutions can be stored at room

temperature for shorter periods (up to a few weeks).[6] For longer-term storage (several

months), refrigeration at 4°C is often recommended to slow down potential microbial growth.

[7][8][9] However, always check for any signs of precipitation before use.

Q2: What is the shelf life of Tris-acetate buffer?
Unopened, commercially prepared concentrated stock solutions can be stable for two to

three years when stored at room temperature according to the manufacturer's instructions.[1]

[3]

In-house prepared concentrated stock solutions (e.g., 50x TAE), when prepared with high-

quality reagents and sterile water and stored in a tightly sealed container, can be stored at

room temperature indefinitely, provided they do not become cloudy or show signs of

contamination.[5]

1x working solutions are more susceptible to contamination. It is best practice to prepare

them fresh from the stock solution. If stored, they can be kept at room temperature for up to

a few weeks or at 4°C for a couple of months.[6][8][10] Any sign of turbidity is an indication

that the buffer should be discarded.[1]

Q3: My concentrated buffer has formed a white
precipitate. What should I do?
This is a common occurrence, especially with concentrated stocks like 50x TAE that have been

stored for a while or exposed to cooler temperatures.[5][11]

Causality: The solubility of the buffer components is concentration-dependent. In highly

concentrated solutions, a slight drop in temperature can be enough to cause salts to crystallize

and precipitate.
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Solution: The precipitate can usually be redissolved. Gently warm the solution to 37°C and mix

by swirling or using a magnetic stirrer until the precipitate is completely dissolved.[1][5] Do not

use the buffer until all crystals have returned to the solution to ensure it is homogenous.

Q4: How can I prevent microbial contamination in my
buffer?
Tris-based buffers, especially at a near-neutral pH, can be a suitable environment for bacterial

and fungal growth.[12][13] Contaminating microbes can introduce nucleases that degrade your

DNA or RNA samples and can alter the pH of the buffer.[14]

Prevention Strategies:

Sterilization: Prepare the buffer with high-purity, nuclease-free water. For working solutions,

sterilization by filtering through a 0.22 µm filter is recommended.[1][10] Autoclaving can also

be used, but be aware that it can sometimes cause a slight change in pH or volume.[12]

Aseptic Technique: When preparing and using the buffer, always use sterile containers and

equipment to prevent introducing contaminants.[9]

Storage in Aliquots: To minimize the risk of contaminating the main stock, divide the buffer

into smaller, sterile aliquots for daily use.[7][15]

Refrigeration: Storing 1x working solutions at 4°C will slow the growth of most microbes.[12]

Q5: What type of container is best for storing Tris-
acetate buffer?
Use clean, well-sealed containers made of glass or chemical-resistant plastic (e.g.,

polypropylene). The container must be tightly closed to prevent evaporation, which would alter

the buffer's concentration, and to protect it from atmospheric CO2, which can lower the pH over

time.[16][17][18][19]
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Issue Observed Potential Cause(s) Recommended Action(s)

Inconsistent or smeared bands

in gel electrophoresis

Incorrect buffer concentration:

The buffer may have

evaporated or was diluted

improperly. pH shift:

Contamination or absorption of

CO2. Buffer exhaustion:

Reusing running buffer multiple

times.

Prepare fresh 1x running buffer

from a reliable stock solution.

Check the pH of your buffer

stock. Avoid reusing running

buffer more than once or twice

for optimal results.

Buffer appears cloudy, turbid,

or has a yellowish tint

Microbial contamination:

Bacteria or fungi are growing

in the solution.[1][13]

Discard the buffer immediately.

Do not attempt to salvage it by

filtration, as microbial

byproducts like nucleases may

still be present. Prepare a

fresh batch using sterile

techniques.

White precipitate in a

concentrated stock solution

Low storage temperature: The

buffer components have

precipitated out of the solution

due to reduced solubility.[5][11]

Gently warm the bottle to 37°C

and mix until the precipitate is

completely redissolved before

use.[1] To prevent this, store

concentrated stocks at room

temperature.

The measured pH of the

stored buffer is incorrect

CO2 absorption: The buffer

has absorbed carbon dioxide

from the air, forming carbonic

acid and lowering the pH.[19]

Temperature effects: The pKa

of Tris is temperature-

dependent, so the pH will read

differently at different

temperatures.[10][20]

Ensure containers are tightly

sealed. Allow the buffer to

equilibrate to the temperature

at which you will use it before

measuring or adjusting the pH.

If the pH has significantly

drifted, it is best to discard it.
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Experimental Protocol: Preparation and Storage of
50x TAE Buffer
This protocol outlines the steps for preparing a 1L stock of 50x Tris-acetate-EDTA (TAE) buffer,

a common variant of Tris-acetate buffer.

Materials:
Tris base: 242 g

Glacial Acetic Acid: 57.1 mL

EDTA (disodium salt, dihydrate): 18.6 g (for a final 1 mM EDTA working concentration)

High-purity, nuclease-free water (e.g., Milli-Q or equivalent)

1L graduated cylinder

2L glass beaker

Magnetic stirrer and stir bar

Sterile storage bottle(s)

Procedure:
Add approximately 800 mL of nuclease-free water to the 2L beaker.

Place the beaker on a magnetic stirrer and add the stir bar.

Slowly add the 242 g of Tris base to the water and stir until it is completely dissolved. The

dissolution process is endothermic and will cause the solution to cool.

Carefully add the 18.6 g of EDTA. Stir until fully dissolved. This may take some time.

Slowly and carefully add the 57.1 mL of glacial acetic acid to the solution. Caution: Acetic

acid is corrosive; handle it in a fume hood and wear appropriate personal protective

equipment (PPE).
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Once all components are fully dissolved, transfer the solution to a 1L graduated cylinder.

Add nuclease-free water to bring the final volume to exactly 1L.

Transfer the final solution to a clean, sterile, and clearly labeled storage bottle. The pH of a

correctly prepared 50x TAE stock solution should be approximately 8.3 and does not require

adjustment.[5]

Store the tightly sealed bottle at room temperature.

Preparation of 1x Working Solution:
To prepare 1L of 1x TAE buffer, add 20 mL of the 50x TAE stock solution to 980 mL of

nuclease-free water. Mix thoroughly. This working solution can be stored at room temperature

for short-term use or at 4°C for longer-term storage.

Visual Guide: Troubleshooting Tris-Acetate Buffer
Storage
The following diagram provides a logical workflow for identifying and resolving common issues

encountered with stored Tris-acetate buffer solutions.
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Start: Observe Issue with Buffer

Is the buffer cloudy, discolored, or have a strange odor?

Is there a visible precipitate?

No

Action: Discard Buffer Immediately
(Microbial Contamination Likely)

Yes

Is it a concentrated stock (e.g., 50x)?

Yes

Are experimental results inconsistent (e.g., poor gel resolution)?

No

Action: Warm to 37°C and mix until dissolved.
Store at Room Temperature.

Yes

Action: Discard 1x solution.
Precipitate indicates instability or contamination.

No (1x Solution)

Action: Prepare fresh 1x buffer from stock.
Check stock for issues.

Yes

Conclusion: Buffer appears OK.
Proceed with caution and monitor experiments.

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for common Tris-acetate buffer storage issues.

Summary of Storage Conditions
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Buffer
Concentration

Recommended
Storage
Temperature

Typical Shelf Life
Key
Considerations

Concentrated Stock

(e.g., 50x)
Room Temperature

2+ years (commercial)

[1]; Indefinite (in-

house, if stable)[5]

Avoid refrigeration to

prevent precipitation.

[5] Keep container

tightly sealed.

Working Solution

(e.g., 1x)

Room Temperature

(short-term) or 4°C

(long-term)[6][7]

Weeks (RT) to Months

(4°C)[6][8]

Prone to microbial

growth; prepare fresh

when possible.

Discard if cloudy.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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